Cas no 1779998-57-0 (5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid structure
1779998-57-0 structure
Product Name:5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:1779998-57-0
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD30662710
CID:4613404
PubChem ID:105490401
Update Time:2024-03-01

5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
    • 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
    • MDL: MFCD30662710
    • Inchi: 1S/C7H6BrNO3/c1-9-3-5(8)4(7(11)12)2-6(9)10/h2-3H,1H3,(H,11,12)
    • InChI Key: AJSDEQNLENCSFU-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C=C(Br)C(C(O)=O)=C1

Computed Properties

  • Exact Mass: 230.95311g/mol
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 57.6Ų

5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Pricemore >>

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